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Compound of Interest

Compound Name:
Methyl 5-(trifluoromethyl)pyridine-

2-carboxylate

Cat. No.: B055342 Get Quote

A Technical Guide to Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate
CAS Number: 124236-37-9

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 5-
(trifluoromethyl)pyridine-2-carboxylate, a key building block in the synthesis of

pharmaceuticals and agrochemicals. The presence of the trifluoromethyl group significantly

enhances the lipophilicity and biological activity of resulting compounds, making this

intermediate a subject of considerable interest in medicinal and materials chemistry.[1][2]

Physicochemical Properties
Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is a solid at room temperature. Its key

physicochemical properties are summarized in the table below. The trifluoromethyl group, being

strongly electron-withdrawing, influences the molecule's overall characteristics.[3]
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Property Value Source

Molecular Formula C₈H₆F₃NO₂ [4]

Molecular Weight 205.13 g/mol [4]

Appearance Solid

Boiling Point 248.0 ± 40.0 °C (Predicted) [4][5]

Density 1.331 ± 0.06 g/cm³ (Predicted) [4][5]

Flash Point 103.8 °C [4]

pKa -0.73 ± 0.10 (Predicted) [4]

Storage Conditions
Inert atmosphere, Room

Temperature
[4][5]

Spectroscopic Data
Structural elucidation of Methyl 5-(trifluoromethyl)pyridine-2-carboxylate is supported by

various spectroscopic techniques. The following are key identifiers.

Spectroscopic Data Value Source

SMILES COC(=O)c1ccc(cn1)C(F)(F)F

InChI

1S/C8H6F3NO2/c1-14-7(13)6-

3-2-5(4-12-6)8(9,10,11)/h2-

4H,1H3

InChI Key
CHRQADSGOKVKER-

UHFFFAOYSA-N

Predicted Collision Cross

Section ([M+H]⁺)
136.9 Å² [6]

Predicted Collision Cross

Section ([M+Na]⁺)
146.4 Å² [6]
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Synthesis and Experimental Protocols
The synthesis of trifluoromethylpyridine (TFMP) derivatives can be achieved through several

methods, including chlorine/fluorine exchange from a trichloromethylpyridine precursor or by

constructing the pyridine ring from a trifluoromethyl-containing building block.[3][7]

General Experimental Workflow for Synthesis
A common approach involves the esterification of the corresponding carboxylic acid. Below is a

generalized workflow.
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5-(Trifluoromethyl)pyridine-2-carboxylic acid

Reaction Mixture

Methanol (Solvent & Reagent) Acid Catalyst (e.g., H₂SO₄)

Reflux

Heat

Work-up (Neutralization & Extraction)

Purification (e.g., Column Chromatography)

Methyl 5-(trifluoromethyl)pyridine-2-carboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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number 124236-37-9]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b055342#methyl-5-trifluoromethyl-pyridine-2-
carboxylate-cas-number-124236-37-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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